Cas no 1699101-17-1 (4-methyl-6-(2-methylpropyl)pyridin-3-amine)

• Product Name: 4-methyl-6-(2-methylpropyl)pyridin-3-amine
• CAS No: 1699101-17-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD29038818
• CID: 4612981
• PubChem ID: 92134885
• Update Time: 2025-11-02

4-methyl-6-(2-methylpropyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Isobutyl-4-methylpyridin-3-amine
• 4-methyl-6-(2-methylpropyl)pyridin-3-amine
• 3-Amino-6-isobutyl-4-methylpyridine
• SB21131
• AK668282
• O11599
• SCHEMBL18956959
• AKOS030621358
• DB-399662
• CS-0139199
• EN300-1154340
• DS-19875
• 1699101-17-1

• MDL： MFCD29038818
• Inchi： 1S/C10H16N2/c1-7(2)4-9-5-8(3)10(11)6-12-9/h5-7H,4,11H2,1-3H3
• InChI Key： BMZKQCILLYRWNY-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=CC=1CC(C)C)N

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.2

Additional information on 4-methyl-6-(2-methylpropyl)pyridin-3-amine

4-methyl-6-(2-methylpropyl)pyridin-3-amine (CAS 1699101-17-1): A Comprehensive Technical Overview

4-methyl-6-(2-methylpropyl)pyridin-3-amine (CAS 1699101-17-1) is a specialized pyridine derivative that has gained significant attention in pharmaceutical research and fine chemical synthesis. This heterocyclic compound features a unique structural combination of methyl and isobutyl substituents on its pyridine core, making it particularly valuable for medicinal chemistry applications. The 4-methyl-6-(2-methylpropyl)pyridine-3-amine structure offers excellent potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

The growing interest in pyridine-based compounds like 4-methyl-6-(2-methylpropyl)pyridin-3-amine stems from their versatile pharmacological properties. Recent studies highlight its potential in addressing current medical challenges, including inflammation modulation and neurological disorders. Researchers are particularly interested in how the methyl and isobutyl groups on the pyridine ring influence the molecule's bioavailability and target selectivity, which are crucial factors in modern drug design.

From a chemical perspective, CAS 1699101-17-1 demonstrates remarkable stability and solubility characteristics that make it suitable for various synthetic applications. The compound's amine functionality at the 3-position provides an excellent handle for further derivatization, allowing medicinal chemists to create diverse molecular architectures. This feature has made 4-methyl-6-(2-methylpropyl)pyridin-3-amine particularly valuable in fragment-based drug discovery approaches that are currently revolutionizing pharmaceutical development.

The synthesis of 4-methyl-6-(2-methylpropyl)pyridin-3-amine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Modern synthetic routes emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers have developed efficient methods for introducing the 2-methylpropyl group at the 6-position while maintaining excellent regioselectivity, a critical factor for industrial-scale production.

Analytical characterization of 1699101-17-1 reveals interesting spectroscopic properties that facilitate quality control in manufacturing. The compound's distinct 1H NMR fingerprint and mass spectral characteristics provide reliable identification markers, essential for regulatory compliance in pharmaceutical applications. Advanced techniques like HPLC-MS and X-ray crystallography have been employed to study the molecular conformation and purity of 4-methyl-6-(2-methylpropyl)pyridin-3-amine, ensuring it meets the stringent requirements of drug development pipelines.

In the context of current pharmaceutical trends, 4-methyl-6-(2-methylpropyl)pyridin-3-amine aligns with several important research directions. Its structural features make it relevant to the development of next-generation small molecule therapeutics, particularly in oncology and CNS disorders. The compound's moderate lipophilicity, controlled by the isobutyl substituent, offers optimal balance for blood-brain barrier penetration—a key consideration in modern neuropharmacology.

The commercial availability of CAS 1699101-17-1 has expanded significantly in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers now offer the compound in various quantities and purity grades, from milligram-scale for initial screening to kilogram quantities for preclinical development. This accessibility has accelerated research into pyridine-3-amine derivatives as privileged scaffolds in medicinal chemistry.

From a regulatory standpoint, 4-methyl-6-(2-methylpropyl)pyridin-3-amine is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before procurement or use. The compound's safety profile has been well-documented in material safety data sheets, with standard precautions recommended for handling organic amines of this class.

Looking forward, the applications of 1699101-17-1 are expected to grow in parallel with advances in targeted drug delivery and personalized medicine. The compound's modular structure makes it adaptable to various drug conjugation strategies, including proteolysis-targeting chimera (PROTAC) platforms that are transforming therapeutic approaches. Additionally, its potential in metal-organic framework (MOF) synthesis is being explored for advanced material science applications.

For researchers considering 4-methyl-6-(2-methylpropyl)pyridin-3-amine for their projects, several key factors should be considered. Storage stability, typically under inert atmosphere at low temperatures, ensures long-term viability of the material. Compatibility with common organic solvents and reagents should be verified for specific synthetic applications. The compound's pKa and logP values, important for pharmacokinetic predictions, have been characterized and are available from major suppliers.

The scientific literature contains numerous references to pyridin-3-amine derivatives structurally related to CAS 1699101-17-1, providing valuable insights into potential applications and synthetic modifications. Recent patent activity suggests growing intellectual property interest in this chemical space, particularly for kinase inhibitor scaffolds and allosteric modulator development. Researchers are advised to conduct thorough prior art searches before pursuing novel derivatives.

In conclusion, 4-methyl-6-(2-methylpropyl)pyridin-3-amine represents an important building block in contemporary medicinal chemistry and materials science. Its unique combination of structural features, synthetic accessibility, and pharmacological potential position it as a valuable tool for addressing current challenges in drug discovery. As research continues to uncover new applications for 1699101-17-1, its role in advancing scientific innovation appears increasingly significant.